3-Bromo-5-ethyl-4-hydroxybenzaldehyde

• CAS No.: 797784-43-1
• Molecular Formula: C9H9BrO2
• Molecular Weight: 229.07 g/mol
• IUPAC Name: 3-bromo-5-ethyl-4-hydroxybenzaldehyde
• InChI: InChI=1S/C9H9BrO2/c1-2-7-3-6(5-11)4-8(10)9(7)12/h3-5,12H,2H2,1H3
• InChI Key: NUJVYNCHMMVKBG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC(=C1)C=O)Br)O

Description

3-Bromo-5-ethyl-4-hydroxybenzaldehyde is a useful research compound. Its molecular formula is C9H9BrO2 and its molecular weight is 229.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-bromo-6-ethylphenol 1 (3.8 g, 18.8 mmol) hexamethylene tetraamine (10.6 g, 75.4 mmol), and acetic acid (120 mL) was heated at reflux for 12 h. Most of the solvent was removed under reduced pressure, and the residue was poured into water (500 nL), and extracted with ethyl acetate (3×100 mL). The combined organic layers were washed with saturated aqueous NaHCO3 until gas evolution ceased. The organic layer was washed with brine (1×100 mL), dried (Na2SO4), filtered, and concentrated. The residue was purified by silica gel chromatography (SiO2, gradient elution 5 to 10% ethyl acetate/hexanes) to yield 2.0 g (46%) of 3-bromo-5-ethyl-4-hydroxybenzaldehyde 2 as a colorless solid.